Cas no 1344923-24-5 ((1S)-1-4-(phenylsulfanyl)phenylethan-1-ol)

• Product Name: (1S)-1-4-(phenylsulfanyl)phenylethan-1-ol
• CAS No: 1344923-24-5
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• MDL: MFCD18890862
• CID: 4591171
• PubChem ID: 78951886
• Update Time: 2025-11-02

(1S)-1-4-(phenylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol
• Benzenemethanol, α-methyl-4-(phenylthio)-, (αS)-
• (1S)-1-4-(phenylsulfanyl)phenylethan-1-ol

• MDL： MFCD18890862
• Inchi： 1S/C14H14OS/c1-11(15)12-7-9-14(10-8-12)16-13-5-3-2-4-6-13/h2-11,15H,1H3/t11-/m0/s1
• InChI Key： RCHMPJXXFCFXTH-NSHDSACASA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC([C@@H](O)C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on (1S)-1-4-(phenylsulfanyl)phenylethan-1-ol

Comprehensive Overview of (1S)-1-4-(Phenylsulfanyl)phenylethan-1-ol (CAS No. 1344923-24-5)

(1S)-1-4-(Phenylsulfanyl)phenylethan-1-ol (CAS No. 1344923-24-5) is a chiral organic compound with significant potential in pharmaceutical and material science applications. This compound features a phenylsulfanyl group attached to a phenylethan-1-ol backbone, which contributes to its unique chemical properties. The (1S)-enantiomer is particularly noteworthy due to its stereospecific interactions in biological systems, making it a valuable intermediate in drug development.

The molecular structure of (1S)-1-4-(Phenylsulfanyl)phenylethan-1-ol includes a hydroxyl group and a phenylsulfanyl moiety, which enhance its solubility in organic solvents and its reactivity in various chemical transformations. Researchers have explored its use in asymmetric synthesis, where the chiral center plays a critical role in producing enantiomerically pure compounds. This attribute is highly sought after in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals.

One of the most discussed applications of (1S)-1-4-(Phenylsulfanyl)phenylethan-1-ol is its role in the development of novel therapeutics. With the growing demand for chiral drugs and green chemistry solutions, this compound has garnered attention for its potential in reducing synthetic steps and improving yield efficiency. Recent studies highlight its utility in creating intermediates for anti-inflammatory and antiviral agents, aligning with current trends in drug discovery and personalized medicine.

In addition to pharmaceutical applications, (1S)-1-4-(Phenylsulfanyl)phenylethan-1-ol is also being investigated for its use in advanced materials. Its aromatic and sulfur-containing groups make it a candidate for designing organic electronic materials and liquid crystals. These materials are pivotal in the development of flexible displays, solar cells, and other next-generation technologies, which are currently hot topics in material science research.

The synthesis of (1S)-1-4-(Phenylsulfanyl)phenylethan-1-ol typically involves asymmetric reduction or enzymatic resolution methods, ensuring high enantiomeric purity. Advances in catalytic processes and biocatalysis have further optimized its production, making it more accessible for industrial-scale applications. This aligns with the broader industry shift toward sustainable chemistry and cost-effective manufacturing.

From a market perspective, the demand for (1S)-1-4-(Phenylsulfanyl)phenylethan-1-ol is expected to rise due to its versatility and the expanding applications in life sciences and advanced materials. Companies specializing in custom synthesis and chiral building blocks are increasingly listing this compound in their portfolios, catering to the needs of researchers and manufacturers alike.

For researchers and industry professionals, understanding the properties and applications of (1S)-1-4-(Phenylsulfanyl)phenylethan-1-ol is essential. Its unique combination of chirality, reactivity, and functional groups positions it as a compound of interest in multiple high-growth sectors. As the scientific community continues to explore its potential, (1S)-1-4-(Phenylsulfanyl)phenylethan-1-ol is poised to play a pivotal role in shaping future innovations.